Cas no 74720-33-5 (Piperafizine B)

• Product Name: Piperafizine B
• CAS No: 74720-33-5
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• CID: 568871
• PubChem ID: 5463495
• Update Time: 2025-07-23

Piperafizine B Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3,6-bis(phenylmethylene)-, (Z,Z)- (9CI)
• (3Z,6Z)-3,6-dibenzylidenepiperazine-2,5-dione
• piperafizine B
• 2,5-piperazinedione, 3,6-bis(phenylmethylene)-, (3Z,6Z)-
• 74720-33-5
• 3,6-di((z)-benzylidene) piperazine-2,5-dione
• MFCD00504361
• HB4029
• 3,6-Bis(phenylmethylene)-2,5-piperazinedione
• Piperazine-2,5-dione, 3,6-bis(phenylmethylene)-
• PiperafizineB
• 2,5-Piperazinedione, 3,6-bis(phenylmethylene)-, (Z,Z)-
• SCHEMBL6373505
• CHEMBL367764
• 3,6-Di((Z)-benzylidene)piperazine-2,5-dione
• Piperafizine B

• Inchi： 1S/C18H14N2O2/c21-17-15(11-13-7-3-1-4-8-13)19-18(22)16(20-17)12-14-9-5-2-6-10-14/h1-12H,(H,19,22)(H,20,21)/b15-11-,16-12-
• InChI Key： RFSUEJIDSYCCLL-NFLUSIDLSA-N
• SMILES： O=C1/C(=C/C2C=CC=CC=2)/NC(/C(=C/C2C=CC=CC=2)/N1)=O

Computed Properties

• Exact Mass: 290.10562
• Monoisotopic Mass: 290.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 646.3±55.0 °C at 760 mmHg
• Flash Point: 258.2±31.7 °C
• Refractive Index: 1.688
• PSA: 58.2
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Piperafizine B Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on Piperafizine B

Recent Advances in Piperafizine B (CAS 74720-33-5) Research: A Comprehensive Review

Piperafizine B (CAS 74720-33-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its promising pharmacological properties. This compound, a derivative of the piperazine family, has demonstrated potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The latest studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and evaluating its efficacy in preclinical models. This research brief aims to provide a comprehensive overview of the most recent findings related to Piperafizine B, highlighting its potential as a novel therapeutic agent.

Recent research has delved into the structural and functional characteristics of Piperafizine B, revealing its unique binding affinity to specific cellular targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Piperafizine B exhibits selective inhibition of certain kinases involved in inflammatory pathways. This finding underscores its potential as a targeted therapy for chronic inflammatory diseases. Additionally, advancements in synthetic chemistry have enabled more efficient production of Piperafizine B, addressing previous challenges related to yield and purity. These developments are critical for scaling up production for clinical trials.

In the context of anticancer research, Piperafizine B has shown remarkable activity against various cancer cell lines, particularly those resistant to conventional chemotherapy. A recent in vitro study highlighted its ability to induce apoptosis in multidrug-resistant breast cancer cells by modulating the expression of pro-apoptotic proteins. Furthermore, combination therapy studies have explored the synergistic effects of Piperafizine B with existing chemotherapeutic agents, offering new avenues for overcoming drug resistance. These findings are supported by robust experimental data, including flow cytometry and Western blot analyses, which confirm the compound's mechanistic actions.

The antimicrobial potential of Piperafizine B has also been a focal point of recent investigations. A 2024 study published in Antimicrobial Agents and Chemotherapy reported its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These results position Piperafizine B as a candidate for developing new antibiotics, especially in the face of rising antimicrobial resistance.

Despite these promising findings, challenges remain in the clinical translation of Piperafizine B. Pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, necessitating further structural modifications. Current research is exploring prodrug strategies and nanoformulations to enhance its delivery and therapeutic index. Moreover, toxicological assessments are underway to ensure its safety profile meets regulatory standards. These efforts are crucial for advancing Piperafizine B from the bench to the bedside.

In conclusion, Piperafizine B (CAS 74720-33-5) represents a multifaceted compound with significant therapeutic potential across various disease areas. The latest research underscores its mechanistic versatility and provides a foundation for future drug development. However, addressing its pharmacokinetic and safety challenges will be pivotal for its successful clinical application. Continued interdisciplinary collaboration among chemists, biologists, and pharmacologists will be essential to unlock the full potential of this promising molecule.